Cas no 2763924-94-1 (2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one)

• Product Name: 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one
• CAS No: 2763924-94-1
• MF: C₇H₁₁F₂NO
• MW: 163.165148973465
• CID: 6259767
• PubChem ID: 165994784
• Update Time: 2025-05-20

2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(piperidin-4-yl)ethan-1-one
• 2763924-94-1
• EN300-7231986
• 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one

• Inchi： 1S/C7H11F2NO/c8-7(9)6(11)5-1-3-10-4-2-5/h5,7,10H,1-4H2
• InChI Key： XHVBMKGOWVKNBF-UHFFFAOYSA-N
• SMILES： FC(C(C1CCNCC1)=O)F

Computed Properties

• Exact Mass: 163.08087030g/mol
• Monoisotopic Mass: 163.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one

Comprehensive Analysis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one (CAS No. 2763924-94-1): Properties, Applications, and Industry Insights

The compound 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one (CAS No. 2763924-94-1) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. As a fluorinated ketone derivative, it serves as a critical intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and enzyme modulation. The presence of both difluoro and piperidine moieties enhances its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemists.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one. Researchers frequently search for "fluorinated building blocks in drug design" or "piperidine derivatives for CNS drugs," reflecting its relevance in modern therapeutics. Its CAS No. 2763924-94-1 is often queried in chemical databases, underscoring the need for accurate physicochemical data and synthetic protocols. The compound’s low toxicity profile and compatibility with sustainable synthesis methods align with the growing demand for environmentally benign reagents.

From a structural perspective, the carbonyl group adjacent to the difluoromethylene unit in 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one enables diverse transformations, including nucleophilic additions and reductions. This reactivity is exploited in the preparation of chiral amines and heterocyclic compounds, addressing key challenges in asymmetric synthesis. Industry reports highlight its utility in developing kinase inhibitors and GPCR modulators, with patents citing its role in optimizing pharmacokinetic properties.

Analytical characterization of CAS No. 2763924-94-1 typically involves advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry. These methods confirm the compound’s purity and stability, which are critical for regulatory submissions. Discussions in online forums often focus on "scaling up fluorinated intermediates" or "piperidine-based scaffold optimization," indicating its industrial significance. Furthermore, its compatibility with continuous flow chemistry positions it as a candidate for scalable, cost-effective manufacturing.

In conclusion, 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-one represents a convergence of innovation in fluorine chemistry and drug development. Its applications span from preclinical research to process chemistry, driven by its synthetic flexibility and therapeutic potential. As the pharmaceutical industry prioritizes fragment-based drug discovery and late-stage functionalization, this compound is poised to remain a focal point in academic and industrial laboratories worldwide.